![molecular formula C6H16Cl2N2O B6225832 N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride CAS No. 2792186-28-6](/img/new.no-structure.jpg)
N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride
Overview
Description
N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride is a chemical compound with the molecular formula C7H18ClN3O and a molecular weight of 195.69 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride typically involves the reaction of N-methylacetamide with 2-(methylamino)ethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure consistent quality and efficiency. The reaction conditions are optimized to maximize yield and minimize production costs .
Chemical Reactions Analysis
Types of Reactions
N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as sodium azide or sodium cyanide in polar aprotic solvents.
Major Products Formed
Oxidation: Formation of N-methyl-N-[2-(methylamino)ethyl]acetamide oxide.
Reduction: Formation of N-methyl-N-[2-(methylamino)ethyl]acetamide.
Substitution: Formation of substituted N-methyl-N-[2-(methylamino)ethyl]acetamide derivatives.
Scientific Research Applications
N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride is widely used in scientific research, including:
Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.
Biology: In studies involving enzyme inhibition and protein interactions.
Medicine: As a potential therapeutic agent in drug development.
Industry: In the production of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalysis. Additionally, it can modulate receptor activity by acting as an agonist or antagonist .
Comparison with Similar Compounds
Similar Compounds
- N-methylacetamide
- N-[2-(dimethylamino)ethyl]acetamide
- N-[2-(methylamino)ethyl]acetamide
Uniqueness
N-methyl-N-[2-(methylamino)ethyl]acetamide dihydrochloride is unique due to its specific chemical structure, which allows it to interact with a wide range of molecular targets. This makes it a versatile compound in various scientific research applications .
Properties
CAS No. |
2792186-28-6 |
|---|---|
Molecular Formula |
C6H16Cl2N2O |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
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